6-(1-Benzofuran-2-yl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(1-benzofuran-2-yl)-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H9N5OS/c1-2-6-12-10(4-1)8-13(22-12)15-20-21-14(18-19-16(21)23-15)11-5-3-7-17-9-11/h1-9H
• InChI Key: FYSYJLOHUHUDKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN4C(=NN=C4S3)C5=CN=CC=C5
• Molecular Formula: C16H9N5OS
• Molecular Weight: 319.3 g/mol

Description

6-(1-Benzofuran-2-yl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The compound 6-(1-Benzofuran-2-yl)-3-(3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its derivatives are synthesized through various chemical reactions, including heterocyclization and cyclocondensation. These processes result in the formation of complex structures integrating benzofuran and pyridinyl groups with triazolo[3,4-b][1,3,4]thiadiazole cores. The synthesized compounds are characterized using different analytical techniques, providing insights into their chemical properties and potential applications in various fields of research. Notable studies include the synthesis of 3-substituted derivatives of this compound, which have been explored for their chemical properties and potential applications in materials science and medicinal chemistry (Obushak et al., 2007; Idrees et al., 2019).

Antimicrobial Activities

Several studies have focused on the antimicrobial properties of derivatives of this compound. These compounds have been tested against various bacterial and fungal strains, revealing significant antimicrobial potential. For instance, novel 6-amino triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties have shown promising antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (Idrees et al., 2019; Singh et al., 2010).

Potential Anticancer Applications

Research into the anticancer potential of this compound derivatives has yielded promising results. These compounds have been evaluated for their cytotoxic activities against a panel of human cancer cell lines, with some derivatives demonstrating inhibitory effects on the growth of various cancer cells. This indicates the potential of these compounds in anticancer drug development and the broader field of oncology research (Ibrahim et al., 2009; Khan et al., 2014).

Electrochemical Properties

The electrochemical behavior of this compound derivatives has been studied, revealing high ionization potentials and good electron affinity. These findings are significant for applications in the development of electronic materials and devices, such as organic semiconductors and sensors (Tan et al., 2007).